molecular formula C17H20O3 B1230241 (+)-Methallenestrilphenol CAS No. 20664-58-8

(+)-Methallenestrilphenol

Cat. No. B1230241
CAS RN: 20664-58-8
M. Wt: 272.34 g/mol
InChI Key: OKLBSPJQRWHBMY-OAHLLOKOSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(+)-Methallenestrilphenol is a member of naphthols.

Scientific Research Applications

  • Two-Dimensional Materials in Biomedical, Biosensing, and Sensing Applications : Research by (Rohaizad et al., 2020) explores the applications of two-dimensional materials beyond graphene, such as carbon nitrides and boron nitrides, in biomedical and environmental monitoring applications. These materials have properties that are beneficial for bio/sensing, drug delivery, and photo/thermal therapy.

  • Catalysis and Organic Synthesis : A study by (Escobar et al., 2015) discusses the use of a nickel precatalyst for ethene dimerization and alkene isomerization. The catalyst's performance is enhanced by co-catalytic additives, illustrating the potential of these materials in organic synthesis and catalysis.

  • Polymerization of Ethylene : In research by (Heinicke et al., 2003), methallylnickel catalysts were used for ethylene polymerization. This study highlights the impact of ligand-tuning on catalyst performance and provides insights into the production of high-density polyethylene.

  • Environmental Monitoring : A study by (Patterson et al., 2020) discusses methods for inactivating SARS-CoV-2 for downstream biological assays. While not directly related to (+)-Methallenestrilphenol, this research is indicative of the broader field of environmental monitoring and safety in scientific research.

  • Drug Discovery and Pharmacology : Research by (Drews, 2000) provides a historical perspective on drug discovery, guided by chemistry and pharmacology. This paper offers insights into the evolving landscape of drug research, which may indirectly relate to the applications of (+)-Methallenestrilphenol.

  • Hyphenated Chromatographic Techniques for Screening Antioxidants : The study by (Exarchou et al., 2006) demonstrates the use of chromatographic techniques for rapidly screening antioxidant components in methanolic plant extracts. This methodology can be relevant in the analysis and research of compounds like (+)-Methallenestrilphenol.

  • Electrochemistry of Graphene-Based Nanomaterials : A review by (Pumera, 2010) covers the electrochemistry of graphene-based nanomaterials and their applications in energy storage and sensing. Understanding these materials can be essential for the development of new sensing techniques and materials, including those related to (+)-Methallenestrilphenol.

properties

CAS RN

20664-58-8

Product Name

(+)-Methallenestrilphenol

Molecular Formula

C17H20O3

Molecular Weight

272.34 g/mol

IUPAC Name

(3R)-3-(6-hydroxynaphthalen-2-yl)-2,2-dimethylpentanoic acid

InChI

InChI=1S/C17H20O3/c1-4-15(17(2,3)16(19)20)13-6-5-12-10-14(18)8-7-11(12)9-13/h5-10,15,18H,4H2,1-3H3,(H,19,20)/t15-/m1/s1

InChI Key

OKLBSPJQRWHBMY-OAHLLOKOSA-N

Isomeric SMILES

CC[C@H](C1=CC2=C(C=C1)C=C(C=C2)O)C(C)(C)C(=O)O

SMILES

CCC(C1=CC2=C(C=C1)C=C(C=C2)O)C(C)(C)C(=O)O

Canonical SMILES

CCC(C1=CC2=C(C=C1)C=C(C=C2)O)C(C)(C)C(=O)O

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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